Cas no 1423032-66-9 (1-ethyl-2-(methylsulfanyl)-1H-imidazo4,5-cpyridine)

• Product Name: 1-ethyl-2-(methylsulfanyl)-1H-imidazo4,5-cpyridine
• CAS No: 1423032-66-9
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 4598428
• PubChem ID: 71757283
• Update Time: 2025-10-29

1-ethyl-2-(methylsulfanyl)-1H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine
• 1H-Imidazo[4,5-c]pyridine, 1-ethyl-2-(methylthio)-
• 1-ethyl-2-(methylsulfanyl)-1H-imidazo4,5-cpyridine

• Inchi： 1S/C9H11N3S/c1-3-12-8-4-5-10-6-7(8)11-9(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： UALNQATVAAZLBE-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N(CC)C(SC)=NC1=2

Additional information on 1-ethyl-2-(methylsulfanyl)-1H-imidazo4,5-cpyridine

1-Ethyl-2-(Methylsulfanyl)-1H-Imidazo[4,5-c]Pyridine: An Overview of CAS No. 1423032-66-9

1-Ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine (CAS No. 1423032-66-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine features an imidazopyridine core with an ethyl group at the 1-position and a methylsulfanyl group at the 2-position. The imidazopyridine scaffold is a well-studied motif in medicinal chemistry, often associated with potent and selective biological activities. The presence of the ethyl and methylsulfanyl substituents imparts additional functional groups that can influence the compound's pharmacological profile.

Recent research has focused on the potential of 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine as a lead compound for drug development. Studies have shown that this compound exhibits promising activity against various targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

In addition to its anti-inflammatory properties, 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine has also shown potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound effectively inhibited the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral RNA synthesis and protein processing.

The pharmacokinetic properties of 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine have been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine could be developed into an orally available drug for various indications.

To further explore the therapeutic applications of 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine, several clinical trials are currently underway. A phase I clinical trial conducted by a pharmaceutical company evaluated the safety and tolerability of this compound in healthy volunteers. The results indicated that 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine was well-tolerated at various dose levels, with no serious adverse events reported.

In conclusion, 1-ethyl-2-(methylsulfanyl)-1H-imidazo[4,5-c]pyridine (CAS No. 1423032-66-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.